Cas no 2227851-41-2 (5-(1R)-1-aminoethyl-N,N,4-trimethyl-1,3-thiazol-2-amine)

• Product Name: 5-(1R)-1-aminoethyl-N,N,4-trimethyl-1,3-thiazol-2-amine
• CAS No: 2227851-41-2
• MF: C₈H₁₅N₃S
• MW: 185.289799928665
• CID: 6212598
• PubChem ID: 93620546
• Update Time: 2025-07-15

5-(1R)-1-aminoethyl-N,N,4-trimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1R)-1-aminoethyl-N,N,4-trimethyl-1,3-thiazol-2-amine
• EN300-1742479
• 2227851-41-2
• 5-[(1R)-1-aminoethyl]-N,N,4-trimethyl-1,3-thiazol-2-amine

• Inchi： 1S/C8H15N3S/c1-5(9)7-6(2)10-8(12-7)11(3)4/h5H,9H2,1-4H3/t5-/m1/s1
• InChI Key： QQBLGDXXSCZSSU-RXMQYKEDSA-N
• SMILES： S1C(=NC(C)=C1[C@@H](C)N)N(C)C

Computed Properties

• Exact Mass: 185.09866866g/mol
• Monoisotopic Mass: 185.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 5-(1R)-1-aminoethyl-N,N,4-trimethyl-1,3-thiazol-2-amine

Comprehensive Overview of 5-(1R)-1-aminoethyl-N,N,4-trimethyl-1,3-thiazol-2-amine (CAS No. 2227851-41-2)

The compound 5-(1R)-1-aminoethyl-N,N,4-trimethyl-1,3-thiazol-2-amine (CAS No. 2227851-41-2) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a thiazole ring and an aminoethyl side chain, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its stereochemistry, as the (1R) configuration may influence its biological activity and interaction with target proteins.

In recent years, the demand for chiral amines and heterocyclic compounds has surged, driven by their applications in asymmetric synthesis and medicinal chemistry. 5-(1R)-1-aminoethyl-N,N,4-trimethyl-1,3-thiazol-2-amine aligns with this trend, offering a scaffold for designing novel enzyme inhibitors or receptor modulators. Its N,N,4-trimethyl substitution pattern further enhances its lipophilicity, a critical factor for membrane permeability in drug candidates.

The synthesis of CAS No. 2227851-41-2 often involves multi-step organic reactions, including cyclization and stereoselective reduction, to achieve the desired (1R) enantiomer. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity and stereochemical integrity. These methods are frequently searched by chemists seeking to characterize similar compounds, reflecting broader interest in analytical validation for complex molecules.

From a therapeutic perspective, thiazole derivatives like this compound are explored for their potential in treating metabolic disorders and inflammatory conditions. The aminoethyl moiety could facilitate interactions with biological targets such as G-protein-coupled receptors (GPCRs), a hot topic in current drug research. This aligns with frequent searches for "GPCR-targeted drugs" and "small molecule modulators" in scientific databases.

Environmental and safety profiles of 5-(1R)-1-aminoethyl-N,N,4-trimethyl-1,3-thiazol-2-amine are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers are investigating solvent-free synthesis routes and biodegradable catalysts to produce such compounds sustainably—a response to growing public interest in eco-friendly pharmaceuticals.

In summary, CAS No. 2227851-41-2 represents a convergence of structural novelty and practical utility, addressing key challenges in modern chemistry. Its study contributes to advancing precision medicine and sustainable synthesis, two dominant themes in contemporary scientific discourse.